Cas no 89029-12-9 (4H-1-Benzopyran-4-one, 2-(1,3-benzodioxol-5-yl)-5,7-dimethoxy-)

4H-1-Benzopyran-4-one, 2-(1,3-benzodioxol-5-yl)-5,7-dimethoxy- Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 2-(1,3-benzodioxol-5-yl)-5,7-dimethoxy-
• 2-(1,3-benzodioxol-5-yl)-5,7-dimethoxychromen-4-one
• 5,7-Dimethoxy-3',4'-methylenedioxyflavone
• 2-(2H-1,3-benzodioxol-5-yl)-5,7-dimethoxy-4H-chromen-4-one
• 2-(benzo[d][1,3]dioxol-5-yl)-5,7-dimethoxy-4H-chromen-4-one
• LMPK12111073
• 89029-12-9
• DTXSID50470552
• 3',4'-methylenedioxy-5,7-dimethoxyflavone
• CHEBI:196331
• 3',4'-Methylenedioxy-5,7-dimethoxyflavone
• 2-(1,3-Benzodioxol-5-yl)-5,7-dimethoxy-4H-1-benzopyran-4-one
• +Expand

• InChIKey： MGZNLFNSCDJZGJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H14O6/c1-20-11-6-16(21-2)18-12(19)8-14(24-17(18)7-11)10-3-4-13-15(5-10)23-9-22-13/h3-8H,9H2,1-2H3
• SMILES： COC1=CC2=C(C(=C1)OC)C(=O)C=C(O2)C3=CC4=C(C=C3)OCO4

Computed Properties

• Exact Mass: 326.07903816g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 326.07903816g/mol
• Heavy Atom Count: 24
• Complexity: 518
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 63.2Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Neoraputia magnifica